The growing production of renewable fuels such as biodiesel, complementary to petroleum diesel, has intensified the search for heterogeneous catalysts containing basic sites to replace the usual homogeneous ones used in industrial transesterification. In this context, hybrid silicas are promising catalysts because of their basic property due to the presence of siloxy anions in their structure, formed by charge compensation with cetyltrimethylammonium cations (CTA+), and easy preparation procedure. Several modifications can be used in their synthesis to increase these silicas’ catalytic activity. One of them is the use of alcohols as co-solvent in the reaction mixture of its synthesis, containing different numbers of carbon atoms in the linear chain (ethanol, 1-propanol, or 1-butanol), performed in this work. The hybrid silicas prepared in the presence of these alcohols were characterized to evaluate the role of alcohols on their physicochemical properties. They were also catalytically assessed in the model transesterification of ethyl acetate with methanol. The results showed that as the number of carbons in the alcohol chain used to prepare hybrid silicas increased, the value of the initial specific activity (\({TOF}_{0}\)) increased by about 85% due to greater accessibility to the catalytic sites. The greater sites accessibility was caused by the particle size reduction and an increase in the porosity of the silicas.

In CO2-enhanced oil recovery (CO2EOR) processes, the gas–oil interfacial tension (IFT), which is a key property to determining oil recovery factor, affects rock wettability, capillary pressure, relative permeability, oil flow, and oil recovery factor (RF). The IFT is a key property when addressing the flow assurance issues in CO2EOR processes, in which methane-rich gases mix with CO2 for injection. Although the literature reports some studies on the effect of methane concentration on the properties of CO2–oil systems, investigating methane content effects on IFT and fluid flow is still lacking, which is the primary motivation for the present work. Compositional simulations were carried out to evaluate the behavior of density, pressure, phase composition, oil saturation, IFT, and oil recovery to verify the effect in the IFT considering flow for different scenarios with varying methane concentration, pressure, and flow rate. The main focus is on the variation of these properties with IFT and their mechanisms. The results show how the methane content alters the CO2 dissolution in oil, the light hydrocarbon extraction from the oil, the reservoir pressure, the phase densities, the oil saturation, the gas–oil IFT, and the RF. At the beginning of the process, an optimal methane concentration provides the maximum RF. However, the EOR process achieves the highest recovery in the long term by injecting only CO2.

This work studies the hydrogenation processes (HDO and HDA) of bio-oils, using guaiacol (2-methoxyphenol) and anisole (methoxybenzene) and the feed mixture on Ni and Mo catalysts supported on SBA-15 and alumina supports in a fixed bed reactor. SBA-15 catalysts presented higher activity than the alumina catalyst, which is due to the greater surface area and lower acidity of the former. The influence of temperature on the process was also studied, at 200, 250 and 300 °C, and it was found that the conversions of guaiacol and anisole are relatively high at 300 °C. The best results for the guaiacol and anisole mixture for HDO deoxygenation was observed at 200 °C for the Ni-Mo/SBA-15 catalyst (96.5%), compared to 75.3% for the Ni-Mo/γ-Al2O3 catalyst.

The Cu-loaded Ce-Pr catalyst series was successfully developed to study their performance on soot oxidation activity and its kinetic behavior. The doped samples showed a similar trend for cubic fluorite structure except for CuO, which possessed a monoclinic structure from the XRD analysis. Facet ratios [{100}/{111} and {110}/{111}] for the reactive planes were calculated from XRD spectra; the ratio was high for the 5 Cu-CP catalysts. The oxygen vacancy peaks were noticed from Raman spectra for the doped samples. 5 Cu-CP displayed the better catalytic activity of T50 = 402 °C, which may be attributed to high reactive planes and better reducibility. The addition of Cu showed a slight enhancement in catalytic activity compared to CP and pure Ce. The kinetic triplets were evaluated: the activation energy (Ea), pre-exponential factor (A), and the reaction model. Pure Ce displayed the lowest Ea and A values, whereas pure Cu showed high Ea and A values by all the methods.Graphical abstract

This work describes a detailed phenomenological-based semi-physical model (PBSM) for a co-current spray drying tower used for maltodextrin drying. The model is useful for process optimization and control. This model differs from previously published models by using an alternative numerical methodology, reducing the loss of information. The droplets hydrodynamics, particles, and air are modeled along with heat and mass transfer, combining the movement of the macroscopic phase and transfer phenomena at a lower scale (droplet and particle). The model is a tool to analyze drying mechanisms and processes dynamically, considering the axial changes but using a simple algorithm structure. The advantages of the model are demonstrated by comparing its results with published data. The modeled dynamics are compared to similar system experimental data, obtaining reasonable and expected outcomes. The steady-state obtained is compared with reported data from a computational fluid dynamics (CFD) model for a co-current spray drying tower.

The açaí anthocyanin is one of the most attractive natural compounds in industrial applications and is mainly used as a natural food colorant due to its red, purple, and blue shades. The use of liquid–liquid equilibrium (LLE) systems is an alternative technique for biomolecule extraction, comprising deep eutectic solvents (DESs) characterized by economy and low toxicity. Thus, this study aimed to determine the LLE data of DES-based systems: choline chloride:glucose (ChCl:GLU) + 2-propanol + water and ChCl:sucrose (ChCl:SUC) + 2-propanol + water at 298.15 K and 308.15 K and evaluate their efficiency in açaí anthocyanin partitioning. The systems were characterized as quaternary, because the DESs hydrogen bonds were broken during LLE formation and the experimental data were correlated with the non-random two-liquids model, obtaining a root-mean-square deviation of 0.44%. Finally, the new quaternary system was named as ChCl + GLU + 2-propanol + water and ChCl + SUC + 2-propanol + water. During the anthocyanin partition of the extract obtained in the solid–liquid extraction process, it was possible to observe that the biomolecules had a greater affinity for the lower phase obtaining partitioning coefficient values (K) above 20 and extraction efficiency (EE) above 96% in the bottom phase of the systems at 298.15 K. For the total polyphenols partitioning, the partition coefficient and extraction efficiency (2.44 and 70%, respectively) were higher for the system consisting of ChCl + GLU + 2-propanol + water at 308.15 K, which confirms the potential of these systems in extracting natural pigments.

Algae biorefinery requires the use of specific parameters that allow the control and monitoring of unit operations. A current challenge in microalgal biorefineries is the real-time monitoring of cell disruption processes. The cell disruption is essential for the development of efficient processes of biomass biorefining. Herein, different parameters were evaluated as potential indicators of cell disruption based on a wet route of biomass biorefining, and the parameters were present either in the aqueous phase and the recovered biomass. It was possible to plot precise models that correlate the levels of some parameters with the degree of cell disruption. Parameters present in the aqueous phase (proteins and ultraviolet absorbance) and the recovered biomass (lipids, chlorophylls a and b, and carotenoids) showed great potential for use in algae biorefineries. Ultraviolet absorbance and pigments were the most practical indicators of cell disruption since no colorimetric reaction is required to measure them.

Mycotoxins released by fungi present in animal feed feedstocks can lead to severe health problems in animals. In this work, we investigated the use of a low-cost agro-industrial waste produced in ethanol mills, the sugarcane bagasse fly ash (BFA), as an effective adsorbent for the removal of aflatoxin B1 (a model mycotoxin) from buffer solutions simulating the animal gastrointestinal tract. The results revealed that BFA could rapidly (< 2 h) and selectively remove aflatoxin B1 from a multicomponent solution containing vitamins (63%, 28% and 9% removal of aflatoxin B1, vitamin B1, and vitamin B12, respectively). Furthermore, important nutrient minerals, such as Mg2+, Fe3+, Mn2+, K+, and PO43−, were not adsorbed by BFA. The in vitro results indicated that BFA could be a potential adsorbent to be incorporate in animal feed due to its high selective and fast aflatoxin B1 uptake, in addition to wide availability and low cost.Graphical abstract

This study reports biodegradable films composed of corn starch and cellulose nanocrystals (CNC) for food packaging applications. The films were developed using 5% (w/w) CNC and three different plasticizers (glycerol, sorbitol, polyethylene glycol (PEG)), the content of which was based on the dry mass of starch. The CNCs were obtained via ultrafine grinding of a suspension containing 5 wt.% microcrystalline cellulose. After producing the starch films by casting, they were subjected to thickness tests, scanning electron microscopy (SEM), contact angle and tensile strength analyses, X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FTIR), thermogravimetric analysis, and differential scanning calorimetry. The micrographs showed that all films exhibited surfaces without roughness, pores, or cracks. The thermal tests indicated that the sample containing 40% (w/w) glycerol and 5% (w/w) CNC had a thermal degradation temperature of 237.7 °C, implying greater thermal stability. Mechanical tests showed that compared to the film with 40% (w/w) glycerol, the 50% (w/w) glycerol-incorporated film exhibited a lower tensile strength at break (approximately 3.28 MPa) and an increased B-type crystallinity. Furthermore, it was revealed that the starch films incorporated with 40% (w/w) glycerol and 5% (w/w) CNC had improved properties while preserving their chemical structure. These results indicate that balancing the levels of plasticizers in our corn starch/CNC-based films is crucial for ensuring their optimal performance and stability as packaging materials.

Nicotinic acid (NA) was synthesized by directly oxidizing 3-methylpyridine (3MP) with nitric acid. The reaction was performed in an instrumented PARR reactor. The effect of temperature (165 to 195 °C) and the molar composition of the initial reactive mixture were studied. Molar conversions of 3-methylpyridine ranged from 36 to 90%, with a yield of NA ranging from 31 to 62%. Better selectivities occur at low-time reactions and low conversion rates. At the same time, the HNO3 excess and temperature considerably affect 3MP conversion rate and NA yield rather than selectivity, especially at 180 °C, whereas an invariable selectivity of 80% was observed.